N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C17H22FNO4/c18-14-6-2-3-7-15(14)21-12-16(20)19-10-13-11-22-17(23-13)8-4-1-5-9-17/h2-3,6-7,13H,1,4-5,8-12H2,(H,19,20)
• InChI Key: GQWWBYZHRSVGTA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)OCC(O2)CNC(=O)COC3=CC=CC=C3F
• Molecular Formula: C17H22FNO4
• Molecular Weight: 323.4 g/mol

Description

N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(2-fluorophenoxy)acetamide, commonly known as Compound A, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. Compound A belongs to the class of spirocyclic compounds and has been shown to exhibit promising anti-inflammatory and anti-cancer properties.

Scientific Research Applications

Novel Pathways in Drug Metabolism and Bioactivity

Compounds with complex structures, including spiro and dioxaspiro motifs, often play significant roles in novel drug metabolism pathways or possess unique bioactive properties. For instance, the conversion of acetaminophen to the bioactive N-acylphenolamine AM404 involves fatty acid conjugation, a novel pathway for drug metabolism in the nervous system (Högestätt et al., 2005). This highlights the potential for compounds like N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(2-fluorophenoxy)acetamide to be involved in unique biochemical pathways or act as precursors to bioactive metabolites.

Herbicidal and Pesticidal Applications

The synthesis and herbicidal activity of novel N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides demonstrate the potential for fluoro-substituted compounds in developing effective herbicides (Wu et al., 2011). Given the structural complexity and specific functional groups in this compound, it's plausible to investigate its use in agricultural applications, targeting weed control with minimal environmental impact.

Antiviral and Antimicrobial Research

Spiro and dioxaspiro derivatives have shown promise in antiviral and antimicrobial research. For example, a series of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives exhibited strong activity against the influenza A/H3N2 virus (Apaydın et al., 2020). This suggests that this compound could be a candidate for developing new antiviral agents with a focus on targeting specific viral proteins or pathways.

Neuropharmacological Applications

The exploration of peripheral benzodiazepine receptor agonists, such as N-(4-chloro-2-phenoxyphenyl)-N-(2-isopropoxybenzyl)acetamide, indicates the potential of spiro compounds in neuropharmacology (Okuyama et al., 1999). Given the structural uniqueness of this compound, research could be directed towards its effects on neurological pathways, potentially leading to the development of novel therapeutics for neurological disorders.